Cas no 1820062-00-7 (tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate
• CAS No: 1820062-00-7
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• CID: 5837321
• PubChem ID: 67246685
• Update Time: 2025-06-08

tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate
• SCHEMBL2010913
• 1820062-00-7
• EN300-7541578

• Inchi： 1S/C9H16N2O4/c1-9(2,3)15-8(13)10-6-5-14-11(4)7(6)12/h6H,5H2,1-4H3,(H,10,13)
• InChI Key： GWSVGVQNKJRCBQ-UHFFFAOYSA-N
• SMILES： O1CC(C(N1C)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.11100700g/mol
• Monoisotopic Mass: 216.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate (CAS No. 1820062-00-7)

The compound tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate (CAS No. 1820062-00-7) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a 1,2-oxazolidin-3-one core and a tert-butyl carbamate group, makes it a valuable intermediate for designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling, drug discovery, and medicinal chemistry. The growing interest in heterocyclic compounds and small-molecule therapeutics has further amplified its relevance in modern scientific discourse.

One of the key reasons for the popularity of tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate lies in its versatility. It serves as a protecting group for amines in multistep syntheses, a critical technique in asymmetric synthesis and catalyst development. Recent trends in green chemistry have also sparked discussions about optimizing its synthesis to reduce waste and improve yield. Questions like "How to synthesize tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate efficiently?" or "What are its applications in kinase inhibitor design?" are commonly explored in academic forums and patent literature.

From a structural perspective, the oxazolidinone moiety in this compound is particularly noteworthy. This scaffold is frequently employed in antibacterial agents and enzyme inhibitors, aligning with current research hotspots such as antibiotic resistance and targeted cancer therapies. The tert-butyloxycarbonyl (Boc) group, meanwhile, enhances stability during reactions, making it a preferred choice for solid-phase peptide synthesis (SPPS). Such attributes explain why searches for "Boc-protected oxazolidinones" or "CAS 1820062-00-7 suppliers" have surged in recent years.

In the context of industrial scalability, tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate has garnered attention for its compatibility with continuous flow chemistry—a cutting-edge approach to streamline manufacturing. Laboratories focusing on high-throughput screening often inquire about its purity standards and spectroscopic data (e.g., NMR, HPLC), underscoring the demand for reliable analytical protocols. Additionally, its potential in bioconjugation strategies for antibody-drug conjugates (ADCs) has been a subject of recent patents, further solidifying its role in biopharmaceutical innovation.

To address common queries from synthetic chemists, this compound’s reactivity with nucleophiles and electrophiles has been extensively documented. For instance, the 2-methyl-3-oxo-1,2-oxazolidin-4-yl segment can undergo ring-opening reactions to form β-amino alcohols, a class of compounds with broad utility in chiral auxiliaries and ligand design. Such transformations are frequently discussed in journals covering organic methodology and catalysis, making CAS No. 1820062-00-7 a recurring topic in citation networks.

In summary, tert-butyl N-(2-methyl-3-oxo-1,2-oxazolidin-4-yl)carbamate represents a nexus of synthetic utility and therapeutic potential. Its intersection with trending themes like precision medicine, sustainable synthesis, and molecular diversity ensures its continued prominence in both academic and industrial settings. As research evolves, this compound is poised to remain a staple in the toolkit of chemists tackling challenges in drug development and material science.